Ethyl 4-(2,3-dihydroxypropyl)pyridin-2-carboxylate

• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: ethyl 4-(2,3-dihydroxypropyl)pyridine-2-carboxylate
• InChI: InChI=1S/C11H15NO4/c1-2-16-11(15)10-6-8(3-4-12-10)5-9(14)7-13/h3-4,6,9,13-14H,2,5,7H2,1H3
• InChI Key: RBXAMKNEHFXPJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CC(=C1)CC(CO)O

Description

Ethyl 4-(2,3-dihydroxypropyl)pyridin-2-carboxylate is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of ethyl 4-allylpyridin-2-carboxylate (0.28 g) prepared in (1) in acetonitrile (9.0 mL)/water (3.0 mL) were added 4-methylmorpholine N-oxide (0.34 g) and aqueous 4% osmium tetraoxide (0.40 mL). The reaction mixture was stirred at RT for 12 hr. An excess amount of saturated aqueous Na2S2O3 was added to the reaction mixture and the mixture was extracted with ethyl acetate. The organic layer was dried over Na2SO4. The solvent was removed under reduced pressure. The residue was purified by silica gel chromatography (Developing solvent: ethyl acetate/methanol=10/1) to give the title compound (0.25 g, 77%).